Cas no 898441-86-6 (2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one)

• Product Name: 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one
• CAS No: 898441-86-6
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 5484885
• Update Time: 2025-10-29

2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-5-[(2-methylphenyl)methoxy]pyran-4-one
• 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one

• Inchi： 1S/C25H28N2O4/c1-19-7-3-4-8-20(19)17-31-25-18-30-21(15-23(25)28)16-26-11-13-27(14-12-26)22-9-5-6-10-24(22)29-2/h3-10,15,18H,11-14,16-17H2,1-2H3
• InChI Key： YNEWFFATOAFTGZ-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC=C3OC)CC2)OC=C(OCC2=CC=CC=C2C)C(=O)C=1

Additional information on 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one

Comprehensive Overview of 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one (CAS No. 898441-86-6)

2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one (CAS No. 898441-86-6) is a complex organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a piperazine moiety with a pyran-4-one core. Its structural complexity and potential biological activity make it a subject of ongoing scientific exploration.

The compound's molecular formula and weight, along with its precise structural attributes, contribute to its distinct chemical properties. Researchers are particularly interested in its potential interactions with biological systems, given the presence of the piperazine group, which is commonly found in compounds with neurological activity. The 2-methoxyphenyl and 2-methylphenyl substituents further enhance its versatility in synthetic applications.

One of the most frequently asked questions about 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory use. Its stability at room temperature is another key feature, ensuring reliable performance in experimental settings.

In the context of current research trends, 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one is being investigated for its potential role in modulating specific biochemical pathways. The integration of AI-driven drug discovery tools has accelerated the exploration of its pharmacological properties, aligning with the growing demand for innovative therapeutic agents. This compound's unique structure positions it as a candidate for further study in targeted drug development.

The synthesis of 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one involves multi-step organic reactions, often starting from readily available precursors. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also influenced its synthesis, with a focus on reducing environmental impact while maintaining efficiency.

From an industrial perspective, the demand for specialized compounds like 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one is on the rise, driven by the pharmaceutical and biotechnology sectors. Companies are increasingly seeking high-purity versions of this compound for research and development purposes. The global market for such intermediates is expected to grow, reflecting broader trends in precision medicine and custom synthesis.

Safety and handling protocols for 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one are critical considerations for laboratory personnel. While it is not classified as a hazardous material, standard precautions for handling organic compounds should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance ensures safe usage in research environments.

Looking ahead, the scientific community anticipates further discoveries related to 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one. Its potential applications in neurological research and drug design make it a compound of enduring interest. Collaborative efforts between academia and industry are likely to uncover new insights into its mechanisms of action and therapeutic possibilities.

In summary, 2-{4-(2-methoxyphenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one (CAS No. 898441-86-6) represents a fascinating area of study in modern chemistry. Its structural complexity, combined with its potential biological relevance, ensures its place in ongoing research initiatives. As scientific tools and methodologies advance, this compound is poised to contribute significantly to the development of next-generation pharmaceutical agents.